4-Bromo-2,6-dimethylbenzyl chloride

• IUPAC Name: 5-bromo-2-(chloromethyl)-1,3-dimethylbenzene
• InChI: InChI=1S/C9H10BrCl/c1-6-3-8(10)4-7(2)9(6)5-11/h3-4H,5H2,1-2H3
• InChI Key: BLXADSLLHBDNNI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1CCl)C)Br
• Molecular Formula: C9H10BrCl
• Molecular Weight: 233.53 g/mol
• CAS No.: 205035-07-0

Description

4-Bromo-2,6-dimethylbenzyl chloride is a chemical compound that belongs to the class of alkyl halides. It is a colorless liquid that is widely used in the field of organic chemistry. This compound is an important intermediate in the synthesis of various organic compounds.

Mechanism of Action

Target of Action

It’s known that benzylic halides, such as this compound, often target carbon atoms in organic molecules during reactions .

Mode of Action

4-Bromo-2,6-dimethylbenzyl chloride can participate in various chemical reactions. One common reaction is nucleophilic substitution, where a nucleophile attacks the carbon atom bonded to the halogen (bromine in this case). This reaction can follow either an SN1 or SN2 pathway, depending on the conditions and the specific structure of the molecule .

Biochemical Pathways

It’s worth noting that benzylic halides are often used in organic synthesis, including in the suzuki–miyaura coupling reaction . This reaction is a type of cross-coupling reaction used to form carbon-carbon bonds, which are fundamental in many biochemical pathways.

Pharmacokinetics

For instance, its relatively small size and the presence of polarizable atoms (bromine and chlorine) could enhance its absorption and distribution .

Result of Action

The result of this compound’s action would depend on the specific context in which it’s used. In organic synthesis, its action often results in the formation of new carbon-carbon bonds, which can lead to the creation of complex organic molecules .

Action Environment

The action, efficacy, and stability of this compound can be influenced by various environmental factors. For example, the temperature and pH can affect the rate and outcome of its reactions. Additionally, the presence of other substances (e.g., catalysts or inhibitors) can also have significant effects .

Advantages and Limitations for Lab Experiments

4-Bromo-2,6-dimethylbenzyl chloride is a useful intermediate in the synthesis of various organic compounds. It is easy to handle and store, and it is readily available. However, it is a toxic and potentially hazardous compound that requires careful handling and disposal.

Future Directions

There are several future directions for research on 4-Bromo-2,6-dimethylbenzyl chloride. One direction is to study its mechanism of action and its effects on biological systems. Another direction is to develop safer and more efficient synthesis methods for this compound. Additionally, research could be conducted on the use of this compound in the development of new pharmaceuticals and other fine chemicals.

Synthesis Methods

The synthesis of 4-Bromo-2,6-dimethylbenzyl chloride involves the reaction of 4-bromo-2,6-dimethylphenol with thionyl chloride. The reaction takes place under reflux conditions in the presence of a catalyst such as pyridine. The resulting product is a colorless liquid that can be purified by distillation.

Scientific Research Applications

4-Bromo-2,6-dimethylbenzyl chloride is widely used in the field of organic chemistry as an intermediate for the synthesis of various organic compounds. It is used in the synthesis of pharmaceuticals, agrochemicals, and other fine chemicals. This compound is also used in the preparation of polymers, resins, and dyes.